Cas no 111438-94-9 (Dibenzo[def,mno]chrysene,6-nitro-)
111438-94-9 structure
Product Name:Dibenzo[def,mno]chrysene,6-nitro-
CAS No:111438-94-9
MF:C22H11NO2
MW:321.328245401382
CID:129261
PubChem ID:56845461
Update Time:2025-04-18
Dibenzo[def,mno]chrysene,6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[def,mno]chrysene,6-nitro-
- 6-NITROANTHANTHRENE
- 6-Nitroanthanthrene100µg
- 111438-94-9
- 6-nitronaphtho[7,8,1,2,3-nopqr]tetraphene
- 12-nitrohexacyclo[11.7.1.14,20.02,11.03,8.017,21]docosa-1,3(8),4,6,9,11,13,15,17(21),18,20(22)-undecaene
- FT-0642726
- AKOS015908619
-
- Inchi: 1S/C22H11NO2/c24-23(25)22-16-6-2-4-13-7-8-15-11-14-5-1-3-12-9-10-17(22)21(18(12)14)20(15)19(13)16/h1-11H
- InChI Key: LAXMIKDMSINWKE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C2C=CC=C3C=CC4=CC5C=CC=C6C=CC=1C(C=56)=C4C=23)=O
Computed Properties
- Exact Mass: 321.07900
- Monoisotopic Mass: 321.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 45.8A^2
Experimental Properties
- PSA: 45.82000
- LogP: 6.75960
Dibenzo[def,mno]chrysene,6-nitro- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
111438-94-9 (Dibenzo[def,mno]chrysene,6-nitro-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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